Cas no 211738-66-8 (methyl 4-bromo-1-methyl-pyrazole-3-carboxylate)

Methyl 4-bromo-1-methyl-pyrazole-3-carboxylate is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its bromo and ester functional groups enable efficient further derivatization, making it valuable for cross-coupling reactions and scaffold modifications. The compound exhibits high purity and stability, ensuring reliable performance in research and industrial applications.
methyl 4-bromo-1-methyl-pyrazole-3-carboxylate structure
211738-66-8 structure
Product Name:methyl 4-bromo-1-methyl-pyrazole-3-carboxylate
CAS No:211738-66-8
MF:C6H7BrN2O2
MW:219.035980463028
MDL:MFCD02253785
CID:822793
PubChem ID:605117
Update Time:2025-06-17

methyl 4-bromo-1-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate
    • 4-BROMO-1-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER
    • methyl 4-bromo-1-methyl-1H-pyrazole-3-carboxylate(SALTDATA: FREE)
    • methyl 4-bromo-1-methylpyrazole-3-carboxylate
    • PFKHXPUGZRGBPX-UHFFFAOYSA-N
    • 4-bromo-1-methyl-1 h-pyrazole-3-carboxylic acid m ethyl ester
    • 1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-BROMO-1-METHYL-, METHYL ESTER
    • PubChem23716
    • BCP27151
    • BBL013091
    • SBB019835
    • STK348794
    • methyl 4-bromo-1-methyl-pyrazole-3-carboxylate
    • ALBB-012014
    • AKOS000304561
    • SY064080
    • 211738-66-8
    • MFCD02253785
    • DB-001052
    • W-206601
    • FS-1837
    • DTXSID90345513
    • EN300-220470
    • SCHEMBL9948309
    • CS-W000416
    • 4-bromo-1-methyl-1h-pyrazole-3-carboxylic acidmethyl ester
    • F17301
    • MDL： MFCD02253785
    • Inchi： 1S/C6H7BrN2O2/c1-9-3-4(7)5(8-9)6(10)11-2/h3H,1-2H3
    • InChI Key： PFKHXPUGZRGBPX-UHFFFAOYSA-N
    • SMILES： BrC1=CN(C)N=C1C(=O)OC

Computed Properties

  • Exact Mass: 217.96900
  • Monoisotopic Mass: 217.96909 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 219.04
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • PSA: 44.12000
  • LogP: 0.96920

methyl 4-bromo-1-methyl-pyrazole-3-carboxylate Security Information

  • HazardClass：IRRITANT

methyl 4-bromo-1-methyl-pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 4-bromo-1-methyl-pyrazole-3-carboxylate Pricemore >>

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